molecular formula C10H12N2O3 B14825850 3-Cyclopropoxy-2-methoxyisonicotinamide

3-Cyclopropoxy-2-methoxyisonicotinamide

Cat. No.: B14825850
M. Wt: 208.21 g/mol
InChI Key: MRITZJKBLZWRNJ-UHFFFAOYSA-N
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Description

3-Cyclopropoxy-2-methoxyisonicotinamide is a synthetic isonicotinamide derivative characterized by a pyridine ring substituted with cyclopropoxy and methoxy groups. Methoxy groups are common in medicinal chemistry for modulating electronic properties and metabolic stability.

Properties

Molecular Formula

C10H12N2O3

Molecular Weight

208.21 g/mol

IUPAC Name

3-cyclopropyloxy-2-methoxypyridine-4-carboxamide

InChI

InChI=1S/C10H12N2O3/c1-14-10-8(15-6-2-3-6)7(9(11)13)4-5-12-10/h4-6H,2-3H2,1H3,(H2,11,13)

InChI Key

MRITZJKBLZWRNJ-UHFFFAOYSA-N

Canonical SMILES

COC1=NC=CC(=C1OC2CC2)C(=O)N

Origin of Product

United States

Preparation Methods

The synthesis of 3-Cyclopropoxy-2-methoxyisonicotinamide can be achieved through several synthetic routes. One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically employs boron reagents and palladium catalysts under mild and functional group-tolerant conditions. The specific reaction conditions, such as temperature, solvent, and reaction time, can vary depending on the desired yield and purity of the product.

Chemical Reactions Analysis

3-Cyclopropoxy-2-methoxyisonicotinamide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the cyclopropyl group can lead to the formation of hydroxylated metabolites .

Scientific Research Applications

3-Cyclopropoxy-2-methoxyisonicotinamide has several scientific research applications. In medicinal chemistry, it is used as a building block for the synthesis of potential drug candidates. Its unique structural features make it a valuable component in the design of molecules with improved metabolic stability and potency . In materials science, this compound can be used in the development of novel materials with specific properties, such as enhanced thermal stability and mechanical strength.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-methoxyisonicotinamide involves its interaction with specific molecular targets and pathways. The cyclopropyl group in the compound imparts constraint in aliphatic systems, leading to shorter and stronger C-H bonds . This structural feature can influence the compound’s interaction with enzymes and receptors, thereby affecting its biological activity. The methoxy group and isonicotinamide moiety also contribute to the compound’s overall pharmacological profile by modulating its binding affinity and selectivity for target proteins.

Comparison with Similar Compounds

Research Findings and Limitations

  • : The cyclohexanone derivative’s psychoactive effects are attributed to its structural similarity to arylcyclohexylamines (e.g., ketamine), suggesting that alkoxy groups in rigid frameworks enhance CNS activity . This contrasts with the target compound’s pyridine-based structure, which may favor enzyme interactions over receptor binding.
  • : The phosphorylthio compound’s neurotoxicity underscores the role of sulfur and phosphorus in irreversible enzyme inhibition. The target compound’s lack of these groups may reduce toxicity but also limit potency against cholinesterases .

Critical Gaps :

  • No direct pharmacological or kinetic data for 3-Cyclopropoxy-2-methoxyisonicotinamide are available in the provided evidence.

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